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Compound of Interest

Compound Name: Difuroyl Disulfide

Cat. No.: B12302429

For Researchers, Scientists, and Drug Development Professionals

Introduction

Difurfuryl disulfide, a volatile organosulfur compound, is a significant contributor to the aroma of
roasted coffee and cooked meats. Beyond its role as a flavor and fragrance component, its
chemical properties, particularly its solubility and stability in aqueous environments, are of
considerable interest in various scientific disciplines, including food chemistry, materials
science, and pharmaceutical research. This technical guide provides a comprehensive
overview of the aqueous solubility and stability of difurfuryl disulfide, presenting available
guantitative data, outlining experimental methodologies, and visualizing key chemical
pathways.

Solubility of Difurfuryl Disulfide in Aqueous
Solutions

The solubility of a compound in an aqueous medium is a critical parameter that influences its
bioavailability, reactivity, and environmental fate. Difurfuryl disulfide is characterized by its
limited solubility in water.

Quantitative Solubility Data

Published data on the aqueous solubility of difurfuryl disulfide is sparse. However, a key value
has been reported at a standard temperature.
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Table 1: Aqueous Solubility of Difurfuryl Disulfide

Temperature (°C) Solubility (g/L) Method Reference

25 0.01156 Not Specified [1][2]

This low solubility classifies difurfuryl disulfide as "slightly soluble” in water[3][4]. It is, however,
soluble in organic solvents such as alcohol and oils[3][4]. Further research is required to
establish a comprehensive solubility profile across a range of temperatures and pH values.

Experimental Protocol for Solubility Determination

Standardized methods for determining the water solubility of substances with low aqueous
solubility are outlined by the Organisation for Economic Co-operation and Development
(OECD) Guideline 105. These methods are designed to ensure data reliability and
comparability.

Workflow for Determining Aqueous Solubility (OECD 105)
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Preliminary Assessment

Purity Assessment of Difurfuryl Disulfide

Flask Method (for solubilities > 10~2 g/L)
Y

Column Elution Method (for solubilities < 1072 g/L)

Method Selection (Flask or Column Elution) Add excess Difurfuryl Disulfide to water

Coat inert support with Difurfuryl Disulfide

v

Agitate at constant temperature

v

Allow to equilibrate

v

Separate solid and aqueous phases

v

Analyze concentration in agqueous phase

v

Pack support into a column

v

Elute with water at a slow, constant rate

Y

Collect fractions

Y

Analyze concentration in fractions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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